BENGHE Foundational & Exploratory

Check Availability & Pricing

Decyl Glucoside: A Comprehensive Technical
Guide for Scientific Professionals

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Decyl glucoside
CAS No.: 54549-25-6
Cat. No.: B1670169
. 7

An In-depth Whitepaper on the Chemical Identity, Properties, and Applications of a Versatile
Non-ionic Surfactant

Introduction

Decyl glucoside is a non-ionic surfactant belonging to the alkyl polyglucoside (APG) family, a
class of surfactants synthesized from renewable resources.[1] It is produced through the
reaction of glucose, typically derived from corn starch, with a fatty alcohol, decanol, which is
sourced from coconut or palm kernel oil.[2][3] This synthesis results in a molecule with a
hydrophilic glucose head and a hydrophobic decyl tail, enabling it to effectively lower surface
tension.[2] Renowned for its mildness, excellent foaming capacity, and biodegradability, decyl
glucoside has become a staple ingredient in a wide array of applications, from personal care
products to pharmaceutical formulations and research protocols.[2][4] This guide provides a
detailed technical overview of decyl glucoside, focusing on its fundamental chemical
identifiers, physicochemical properties, synthesis, and diverse applications relevant to
researchers, scientists, and drug development professionals.

Chemical and Physical Data

A precise understanding of a compound's chemical identity is paramount for its appropriate
application and for ensuring reproducibility in experimental settings. Decyl glucoside is
identified by several CAS (Chemical Abstracts Service) numbers, which can denote specific
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isomers or oligomeric mixtures. The most commonly cited molecular formula is C16H3206.[5]

[6]

Identifier Value Source(s)
Molecular Formula C16H3206 516171
Molecular Weight 320.42 g/mol [61[81[9]
Primary CAS Number 58846-77-8 [41151181[9]
N 68515-73-1, 141464-42-8,
Additional CAS Numbers [2][6]117]
54549-25-6
Pale yellow, clear to slightly
Appearance o [6]
cloudy liquid
pH (10% solution) 11.5-12.5 [6][10]
Solubility Freely soluble in water [6]

It is crucial for researchers to note the specific CAS number provided on a product's technical
data sheet to ensure the use of the correct grade and composition for their intended
application.

Molecular Structure

The molecular architecture of decyl glucoside is central to its function as a surfactant. The
structure consists of a ten-carbon alkyl chain (decyl group) linked to a glucose ring via a
glycosidic bond. This amphiphilic nature, with a hydrophobic tail and a hydrophilic head, allows
it to orient at interfaces, reducing surface tension and facilitating the mixing of immiscible
phases.

Caption: Molecular structure of n-decyl-3-D-glucopyranoside.

Synthesis of Decyl Glucoside

The industrial production of decyl glucoside is typically achieved through a "one-step” or "two-
step” synthesis process.[11]
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One-Step Synthesis Protocol

The direct glycosylation, or "one-step" method, is the more common approach.[11] This
process involves the direct reaction of glucose with decyl alcohol.

Methodology:

e Reactant Preparation: Glucose (often as a concentrated syrup) and decyl alcohol are
charged into a reactor.[11]

o Catalysis: An acid catalyst is introduced to facilitate the reaction.

o Condensation Reaction: The mixture is heated under vacuum to promote the condensation
reaction, where water is formed as a byproduct and removed.[11]

¢ Neutralization and Purification: The reaction mixture is then neutralized. Excess decyl
alcohol is removed through distillation.[11]

» Decolorization and Filtration: The final product is often decolorized and filtered to achieve the
desired purity and appearance.[11]

Reactants

Synthesis Process
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Caption: One-step synthesis workflow for decyl glucoside production.

Applications in Research and Development
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Decyl glucoside's unique properties make it a valuable tool in various scientific and drug
development contexts.

As a Solubilizing Agent and Emulsifier

In pharmaceutical formulations, particularly for topical applications, decyl glucoside serves as
an excellent solubilizing agent for hydrophobic drugs, enhancing their delivery and
bioavailability.[12] Its ability to form stable emulsions is also leveraged in the creation of creams
and lotions.

In Cell Biology and Proteomics

As a non-ionic detergent, decyl glucoside is employed for the solubilization of membrane
proteins. Its mild nature helps to maintain the native structure and function of proteins during
extraction and purification, which is critical for structural and functional studies.

As a Stabilizer in Nanosuspensions

Research has shown that decyl glucoside can be an effective stabilizer in the formation of
nanosuspensions for dermal delivery of active compounds.[13] This application is particularly
relevant in the development of advanced drug delivery systems.

In Analytical Chemistry

Decyl glucoside can be used as a standard for the calibration of chromatographic methods
like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[12] It is
also utilized in Reverse Phase HPLC (RP-HPLC) to study the retention behavior of non-ionic
surfactants.[12]

As a Synergist in Agrochemical Formulations

In the field of agricultural science, decyl glucoside acts as a pesticide synergist.[14] It
improves the dispersion and emulsification of pesticides, enhances their spread on crop
surfaces, and increases the permeability of the active ingredients, thereby boosting their
efficacy.[14]

Safety and Handling
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Decyl glucoside is generally considered to be a mild and low-toxicity ingredient.[10] The
Cosmetic Ingredient Review (CIR) Expert Panel has assessed decyl glucoside and other alkyl
glucosides and concluded them to be safe for use in cosmetics when formulated to be non-
irritating.[10][15] However, as with any chemical, proper handling procedures should be
followed.

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves and eye protection.
[16]

In case of eye contact, rinse cautiously with water for several minutes.[16]

For skin contact, wash the affected area with plenty of water.[17]

Ensure adequate ventilation in the handling area.

Store in a cool, dry place away from sources of ignition.[17]

While decyl glucoside is known for its mildness, rare cases of allergic contact dermatitis have
been reported in individuals with hypersensitivity.[4][18]

Conclusion

Decyl glucoside is a versatile and biodegradable non-ionic surfactant with a well-defined
chemical profile. Its synthesis from renewable resources, coupled with its mildness and
excellent performance characteristics, has led to its widespread adoption in various scientific
and industrial fields. For researchers and drug development professionals, a thorough
understanding of its chemical identifiers, molecular structure, and functional properties is
essential for its effective and safe application in creating innovative and reliable products and
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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